N-(2-chlorobenzyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H18ClFN6O3S/c23-17-4-2-1-3-13(17)11-25-20(32)12-34-22-29-28-18(9-15-10-19(31)27-21(33)26-15)30(22)16-7-5-14(24)6-8-16/h1-8,10H,9,11-12H2,(H,25,32)(H2,26,27,31,33)
• InChI Key: PZBADEDJAROELB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4)Cl
• Molecular Formula: C22H18ClFN6O3S
• Molecular Weight: 500.9 g/mol

Description

N-(2-chlorobenzyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H18ClFN6O3S and its molecular weight is 500.93. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Research in the field of chemistry often explores the synthesis and biological activities of novel compounds. For example, studies on compounds with similar structural features, such as those containing pyrimidine, triazole, and acetamide groups, have been conducted to evaluate their potential as anti-inflammatory, analgesic, anticancer, and herbicidal agents. These studies demonstrate the diverse applications of such compounds in medicinal chemistry and agriculture:

• Anti-inflammatory and Analgesic Agents : A study explored the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020).

• Anticancer Agents : Research on 5-methyl-4-phenyl thiazole derivatives showcased their potential as anticancer agents, with specific compounds exhibiting high selectivity and apoptosis induction in cancer cell lines (Evren et al., 2019).

• Herbicidal Activity : The design and synthesis of novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides highlighted their efficacy as herbicides, particularly against dicotyledonous weeds (Wu et al., 2011).

• Imaging Agents : The development of selective radioligands for imaging translocator proteins with PET, involving compounds with pyrazolo[1,5-a]pyrimidineacetamide structures, underscores the role of such molecules in diagnostic imaging and potentially in the study of various diseases (Dollé et al., 2008).